Cas no 22980-28-5 (Pentanoic acid,2-(4-bromophenyl)-2-oxoethyl ester)

• Product Name: Pentanoic acid,2-(4-bromophenyl)-2-oxoethyl ester
• CAS No: 22980-28-5
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 287373
• PubChem ID: 349403
• Update Time: 2025-04-19

Pentanoic acid,2-(4-bromophenyl)-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-(4-bromophenyl)-2-oxoethyl ester
• [2-(4-bromophenyl)-2-oxoethyl] pentanoate
• 1-(4-bromo-phenyl)-2-valeryloxy-ethanone
• 1-(4-Brom-phenyl)-2-valeryloxy-aethanon
• 2-(4-Bromophenyl)-2-oxoethyl pentanoate
• 4-Bromophenacyl pentanoate
• AC1L8B2X
• Ambcb5101804
• CBDivE_001800
• NSC409086
• p-Bromphenacyl-n-valerat
• Valeriansaeure-(4-brom-phenacylester)
• Valeriansaeure-p-bromphenacylester
• DTXSID80325182
• SR-01000195078
• p-Bromophenacyl pentanoate
• 22980-28-5
• SR-01000195078-1
• Valeric acid, p-bromophenacyl ester
• NSC-409086
• VEDRYOHPAXBVIU-UHFFFAOYSA-N

• Inchi： 1S/C13H15BrO3/c1-2-3-4-13(16)17-9-12(15)10-5-7-11(14)8-6-10/h5-8H,2-4,9H2,1H3
• InChI Key： VEDRYOHPAXBVIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(COC(CCCC)=O)=O

Computed Properties

• Exact Mass: 298.02045
• Monoisotopic Mass: 298.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 377.9°Cat760mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.529
• PSA: 43.37
• LogP: 3.36520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones